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Compound of Interest

Compound Name: 1-Isopropylpyrazole

Cat. No.: B096740

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the core physicochemical properties,
synthesis, and biological activity of 1-lsopropylpyrazole (CAS No: 18952-87-9). The
information is curated for professionals in chemical research and drug development, with a
focus on quantitative data, detailed experimental protocols, and the visualization of key
processes.

Core Physicochemical Properties

1-Isopropylpyrazole is a substituted pyrazole derivative recognized for its utility as a synthetic
building block and its potential in medicinal chemistry.[1] Its physical and chemical
characteristics are summarized below.

Table 1: General Physicochemical Data for 1-Isopropylpyrazole
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Property Value Source(s)
CAS Number 18952-87-9 [1][21[3]
Molecular Formula CeH10N2 [1]
Molecular Weight 110.16 g/mol [11[3]
Appearance Colorl.ess' to almost colorless 2]

clear liquid
Boiling Point 143 - 148 °C [1][2]
Density 0.96 g/cm?3 [2]
Refractive Index 1.4620 to 1.4660 (at 20°C) [2]

Table 2: Solubility and Partitioning Properties
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Property Value

Notes and Context Source(s)

pKa (Predicted) 2.29+0.10

Thisis a
computationally
predicted value for the
conjugate acid. The
. [21[41[5]
experimental pKa of
the parent pyrazole's
conjugate acid is 2.49

at 25°C.

Not Experimentally
logP (Octanol/Water) ]
Determined

While a specific value

is unavailable, the

isopropy! group is

known to enhance [5][6]
lipophilicity compared

to the parent pyrazole

(logP = 0.33).

Water Solubility Soluble (Qualitative)

The parent pyrazole is
soluble in water. The
1-isopropyl derivative
is described as having  [4][5][6]
enhanced solubility,

but quantitative data is

not readily available.

Synthesis and Experimental Protocols

The following sections detail common experimental procedures for the synthesis of 1-

Isopropylpyrazole and the determination of its key physicochemical properties.

A prevalent method for synthesizing 1-lsopropylpyrazole is the direct N-alkylation of pyrazole

using an isopropyl halide in the presence of a base.[1][2]
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Synthesis Workflow for 1-Isopropylpyrazole

Click to download full resolution via product page

A typical workflow for the synthesis of 1-lsopropylpyrazole.

Detailed Protocol: Alkylation of Pyrazole with 2-Bromopropane
e Materials:

o Pyrazole (1.0 eq)

o

2-Bromopropane (2.0 eq)[2]

o

Sodium bicarbonate (NaHCOs) (2.0 eq) or Sodium Hydride (NaH) (1.1 eq)[1][2]

[¢]

Anhydrous Dimethylformamide (DMF) or Acetonitrile

[¢]

Diethyl ether

o

Saturated aqueous sodium chloride (brine)

o

Anhydrous magnesium sulfate (MgSOa)

e Procedure:
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o To a solution of pyrazole in anhydrous DMF, add the base (e.g., NaH) portion-wise at 0°C
under an inert atmosphere.

o Allow the mixture to stir for 30 minutes at room temperature.
o Add 2-bromopropane dropwise to the reaction mixture.

o The mixture is then heated (e.g., to 120°C) and stirred for several hours (4-90 hours,
depending on the specific reagents and temperature) until the reaction is complete, as
monitored by TLC.[1][2]

o After cooling to room temperature, the reaction is quenched by the slow addition of water.
o The aqueous layer is extracted multiple times with diethyl ether.

o The combined organic layers are washed with brine, dried over anhydrous MgSQOa4, and
filtered.

 Purification:
o The solvent is removed from the filtrate under reduced pressure.

o The resulting crude product is purified by distillation to yield 1-Isopropylpyrazole as a
colorless liquid.[2]

As no experimental pKa value is published, the following potentiometric titration protocol can
be used for its determination.[7]

e Principle: The pKa is determined by monitoring the pH of a solution of 1-Isopropylpyrazole
as a titrant (a strong acid like HCI) is added incrementally. The pKa corresponds to the pH at
the half-equivalence point.

e Equipment:
o Calibrated pH meter with a combination glass electrode

o Automatic burette or precision manual burette
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o Stir plate and stir bar

o Constant temperature bath

e Procedure:

o Prepare a solution of 1-Isopropylpyrazole of known concentration (e.g., 0.01 M) in a
suitable solvent, typically a water-cosolvent mixture (e.g., 50% ethanol/water) to ensure
solubility.[8]

o Calibrate the pH electrode system using standard buffers.

o Place the electrode and the burette tip into the analyte solution, ensuring they do not
touch.

o Begin stirring and allow the initial pH reading to stabilize.

o Add the titrant (e.g., 0.1 M HCI) in small, precise increments.

o Record the pH value after each addition, allowing the reading to stabilize.

o Continue the titration well past the equivalence point (the point of fastest pH change).

o Plot the pH (y-axis) versus the volume of titrant added (x-axis) to generate a titration
curve. The pKa is the pH at which half of the volume of titrant required to reach the
equivalence point has been added.

The octanol-water partition coefficient (logP) can be determined efficiently using Reverse-
Phase High-Performance Liquid Chromatography (RP-HPLC).[9][10]

 Principle: The method is based on the linear correlation between the logarithm of the
retention factor (log k) of a compound on a nonpolar stationary phase (like C18) and its
known logP value. A calibration curve is generated using standards with known logP values,
and the logP of the unknown compound is interpolated from its measured retention time.[11]

e Equipment:

o HPLC system with a UV detector
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o C18 reverse-phase column

o Autosampler

e Procedure:

o Prepare Mobile Phase: Create a buffered aqueous mobile phase (e.g., phosphate buffer at
pH 7.4) and an organic mobile phase (e.g., methanol or acetonitrile).[9]

o Prepare Standards: Prepare solutions of at least five reference compounds with accurately
known logP values that bracket the expected logP of 1-lIsopropylpyrazole.

o Prepare Sample: Prepare a dilute solution of 1-lsopropylpyrazole in the mobile phase.
o Chromatography:

» Equilibrate the C18 column with the mobile phase at a constant isocratic compaosition
(e.g., 60:40 methanol:water).

» |nject the standard solutions and the sample solution individually.

» Record the retention time (t_R) for each compound and the column dead time (t_0),
often measured by injecting a non-retained compound like uracil.

o Calculation:

» Calculate the retention factor (k) for each compound using the formula: k=(t R-t 0)/
t 0.

= Plot the known logP values of the standards (y-axis) against their calculated log k
values (x-axis).

» Perform a linear regression to obtain a calibration curve.

» Using the log k value calculated for 1-Isopropylpyrazole, determine its logP from the
calibration curve.

Biological Activity and Signaling Pathway
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1-Isopropylpyrazole is not merely a synthetic intermediate; its derivatives are actively
researched for various pharmacological activities, including anti-inflammatory and anti-cancer

properties.[1]

The primary mechanism of action identified for 1-lsopropylpyrazole is as a kinase inhibitor.
Specifically, it has been shown to be a potent inhibitor of Aktl kinase with an ICso value of 1.3
nM.[1] This inhibition leads to potent antiproliferative activity against several cancer cell lines.[1]

The Akt (also known as Protein Kinase B) pathway is a crucial intracellular signaling cascade
that promotes cell survival, proliferation, and growth.[12][13] It is activated by growth factors
and other extracellular signals.[14][15] By inhibiting Akt1, 1-Isopropylpyrazole can disrupt
these pro-survival signals, leading to apoptosis (programmed cell death) in cancer cells.[1]
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Inhibition of the Aktl signaling pathway by 1-lsopropylpyrazole.
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Conclusion

1-Isopropylpyrazole is a valuable compound for scientific research, characterized as a
colorless liquid with a boiling point in the range of 143-148°C. While experimental data for
properties such as pKa and logP are not widely published, established analytical protocols can
be readily applied for their determination. Its most significant documented biological role is as a
potent inhibitor of Aktl kinase, making it and its derivatives promising scaffolds for the
development of therapeutics targeting pathways that are frequently dysregulated in cancer and
other diseases. This guide provides the foundational data and methodologies necessary for its
effective use in both synthetic and biological research settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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